3-[4-(Dimethylamino)phenyl]-1-(4-ethylphenyl)-2-propen-1-one

• Molecular Formula: C19H21NO
• Molecular Weight: 279.4 g/mol
• IUPAC Name: (E)-3-[4-(dimethylamino)phenyl]-1-(4-ethylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C19H21NO/c1-4-15-5-10-17(11-6-15)19(21)14-9-16-7-12-18(13-8-16)20(2)3/h5-14H,4H2,1-3H3/b14-9+
• InChI Key: FXWZEHMZRSJCQC-NTEUORMPSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)C(=O)/C=C/C2=CC=C(C=C2)N(C)C
• SMILES: CCC1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)N(C)C

Description

3-[4-(Dimethylamino)phenyl]-1-(4-ethylphenyl)-2-propen-1-one, also known as DMBA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. This compound is a derivative of chalcone and has been found to possess various biological activities, making it a promising candidate for further investigation.

Mechanism of Action

3-[4-(Dimethylamino)phenyl]-1-(4-ethylphenyl)-2-propen-1-one exerts its biological effects through various mechanisms. It has been found to inhibit the activity of certain enzymes and signaling pathways involved in cancer cell growth and proliferation. 3-[4-(Dimethylamino)phenyl]-1-(4-ethylphenyl)-2-propen-1-one has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
3-[4-(Dimethylamino)phenyl]-1-(4-ethylphenyl)-2-propen-1-one has been found to affect various biochemical and physiological processes in the body. It has been shown to reduce oxidative stress and inflammation, which are implicated in various diseases. 3-[4-(Dimethylamino)phenyl]-1-(4-ethylphenyl)-2-propen-1-one has also been found to modulate the immune system, which plays a critical role in cancer progression.

Advantages and Limitations for Lab Experiments

3-[4-(Dimethylamino)phenyl]-1-(4-ethylphenyl)-2-propen-1-one has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and its biological effects can be easily measured. However, 3-[4-(Dimethylamino)phenyl]-1-(4-ethylphenyl)-2-propen-1-one also has some limitations. Its mechanism of action is not fully understood, and its effects may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for research on 3-[4-(Dimethylamino)phenyl]-1-(4-ethylphenyl)-2-propen-1-one. One potential area of investigation is its potential use in combination with other anticancer agents to enhance their efficacy. Another area of research is the development of 3-[4-(Dimethylamino)phenyl]-1-(4-ethylphenyl)-2-propen-1-one derivatives with improved biological activity and reduced toxicity. Additionally, further studies are needed to elucidate the mechanism of action of 3-[4-(Dimethylamino)phenyl]-1-(4-ethylphenyl)-2-propen-1-one and its potential applications in other areas of research, such as neurodegenerative diseases and cardiovascular disorders.
In conclusion, 3-[4-(Dimethylamino)phenyl]-1-(4-ethylphenyl)-2-propen-1-one is a promising synthetic compound with potential applications in various fields of research. Its biological effects and mechanisms of action have been extensively studied, and further research is needed to fully understand its potential applications. 3-[4-(Dimethylamino)phenyl]-1-(4-ethylphenyl)-2-propen-1-one has the potential to contribute to the development of new therapies for cancer and other diseases.

Synthesis Methods

3-[4-(Dimethylamino)phenyl]-1-(4-ethylphenyl)-2-propen-1-one can be synthesized through the condensation of 4-dimethylaminobenzaldehyde and 4-ethylacetophenone in the presence of a base catalyst. The reaction results in the formation of a yellow crystalline solid, which can be purified through recrystallization.

Scientific Research Applications

3-[4-(Dimethylamino)phenyl]-1-(4-ethylphenyl)-2-propen-1-one has been extensively studied for its potential applications in various fields of research. It has been found to possess antioxidant, anti-inflammatory, and anticancer properties. 3-[4-(Dimethylamino)phenyl]-1-(4-ethylphenyl)-2-propen-1-one has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy.